Cas no 2418706-24-6 (2-[2-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3,4-oxadiazole)

• Product Name: 2-[2-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3,4-oxadiazole
• CAS No: 2418706-24-6
• MF: C₁₆H₁₇N₅O₂
• MW: 311.338482618332
• CID: 5360827
• Update Time: 2025-07-08

2-[2-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[2-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3,4-oxadiazole
• Z4244371181
• 2-[2-({1-[(1-methyl-1H-pyrazol-4-yl)methyl]aziridin-2-yl}methoxy)phenyl]-1,3,4-oxadiazole

• Inchi： 1S/C16H17N5O2/c1-20-7-12(6-18-20)8-21-9-13(21)10-22-15-5-3-2-4-14(15)16-19-17-11-23-16/h2-7,11,13H,8-10H2,1H3
• InChI Key： ZAHVABURYGFHQS-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC=C1C1=NN=CO1)CC1CN1CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 399
• XLogP3: 1.1
• Topological Polar Surface Area: 69

Additional information on 2-[2-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3,4-oxadiazole

2-[2-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3,4-Oxadiazole: A Comprehensive Overview

Introduction to the Compound

The compound 2-[2-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3,4-Oxadiazole (CAS No. 2418706-24-6) is a highly specialized organic molecule with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. The molecule consists of an oxadiazole ring, an aziridine moiety, and a methylpyrazole group, all interconnected through a methoxy bridge. These structural features contribute to its versatile reactivity and selectivity in various chemical reactions.

Structural Analysis and Synthesis

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the oxadiazole ring via a cyclization reaction, followed by the incorporation of the aziridine moiety through nucleophilic substitution. The final step involves the attachment of the methylpyrazole group, which is achieved through a series of coupling reactions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

Applications in Pharmacology

One of the most promising applications of this compound lies in its potential as a drug candidate. The oxadiazole ring is known for its ability to modulate biological activity, making it a valuable component in drug design. Studies have shown that this compound exhibits antimicrobial properties, particularly against gram-positive bacteria. Additionally, its interaction with cellular receptors suggests potential applications in the treatment of inflammatory diseases and cancer. Ongoing clinical trials are exploring its efficacy as an anti-inflammatory agent, with early results indicating significant reduction in inflammation markers.

Environmental Impact and Biodegradation

The environmental impact of this compound has also been a topic of recent research. Its biodegradation properties are being studied to assess its safety for industrial use. Preliminary findings suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it a favorable choice for industries seeking eco-friendly alternatives.

Conclusion and Future Directions

In conclusion, 2-[2-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]phenyl]-1,3,4-Oxadiazole (CAS No. 2418706-24-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables diverse functionalities, from pharmacological activity to environmental compatibility. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing both scientific and industrial frontiers.